Cas no 16944-17-5 (N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid)

N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid structure
16944-17-5 structure
Product Name:N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid
CAS No:16944-17-5
MF:C22H42N2O4
MW:398.5798869133
CID:179873
PubChem ID:270654
Update Time:2025-04-19

N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • BOC-VAL-OH DCHA
    • N-cyclohexylcyclohexanamine,3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid
    • Boc-Val-OH*DCHA
    • dicyclohexylammonium Boc-L-valinate
    • EINECS 241-014-9
    • N-cyclohexylcyclohexanamine
    • N-TERT-BUTOXYCARBONYL-L-VALINE-DICYCLOHEXYLAMINE SALT
    • N-[(tert-butoxy)carbonyl]-L-valine, compound with dicyclohexylamine (1:1)
    • NSC 113239
    • NSC-113239
    • N-((tert-Butoxy)carbonyl)-L-valine, compound with dicyclohexylamine (1:1)
    • N-(TERT-BUTOXYCARBONYL)-D-VALINE DICYCLOHEXYLAMINE SALT
    • NSC113239
    • AKOS024399309
    • N-cyclohexylcyclohexanamine;3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • 16944-17-5
    • N-cyclohexylcyclohexanamine; 3-methyl-2-(tert-butoxycarbonylamino)butanoic acid
    • Inchi: 1S/C12H23N.C10H19NO4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-6(2)7(8(12)13)11-9(14)15-10(3,4)5/h11-13H,1-10H2;6-7H,1-5H3,(H,11,14)(H,12,13)
    • InChI Key: ZXQUVHMSZOXTOI-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)C(C)C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 398.31400
  • Monoisotopic Mass: 398.314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 341.8°Cat760mmHg
  • Flash Point: 160.5°C
  • PSA: 87.66000
  • LogP: 5.64350
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